Cas no 103130-62-7 (3-Pentanone, 2-phenyl-, (S)-)

3-Pentanone, 2-phenyl-, (S)- structure
3-Pentanone, 2-phenyl-, (S)- structure
Product Name:3-Pentanone, 2-phenyl-, (S)-
CAS No:103130-62-7
MF:C11H14O
MW:162.228263378143
CID:1135961
Update Time:2024-07-27

3-Pentanone, 2-phenyl-, (S)- Chemical and Physical Properties

Names and Identifiers

    • 3-Pentanone, 2-phenyl-, (S)-
    • Inchi: 1S/C11H14O/c1-3-11(12)9(2)10-7-5-4-6-8-10/h4-9H,3H2,1-2H3/t9-/m0/s1
    • InChI Key: UYXZZTGJCIWPJY-VIFPVBQESA-N
    • SMILES: C[C@@H](C1=CC=CC=C1)C(=O)CC

Computed Properties

  • Exact Mass: 162.104465g/mol
  • Monoisotopic Mass: 162.104465g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 162.23g/mol
  • XLogP3: 2.6
  • Topological Polar Surface Area: 17.1Ų
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